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  3. ethyl 2-[4-(acetyloxy)-3-bromo-5-methoxybenzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 2-[4-(acetyloxy)-3-bromo-5-methoxybenzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 2-[4-(acetyloxy)-3-bromo-5-methoxybenzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0973421
InChI: InChI=1S/C29H27BrN2O7S/c1-6-12-38-20-10-8-19(9-11-20)25-24(28(35)37-7-2)16(3)31-29-32(25)27(34)23(40-29)15-18-13-21(30)26(39-17(4)33)22(14-18)36-5/h6,8-11,13-15,25H,1,7,12H2,2-5H3/b23-15-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC(=C(C(=C4)Br)OC(=O)C)OC)S2)C
Molecular Formula: C29H27BrN2O7S
Molecular Weight: 627.5 g/mol

ethyl 2-[4-(acetyloxy)-3-bromo-5-methoxybenzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0973421

Molecular Formula: C29H27BrN2O7S

Molecular Weight: 627.5 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-[4-(acetyloxy)-3-bromo-5-methoxybenzylidene]-5-[4-(allyloxy)phenyl]-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C29H27BrN2O7S
Molecular Weight 627.5 g/mol
IUPAC Name ethyl (2Z)-2-[(4-acetyloxy-3-bromo-5-methoxyphenyl)methylidene]-7-methyl-3-oxo-5-(4-prop-2-enoxyphenyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C29H27BrN2O7S/c1-6-12-38-20-10-8-19(9-11-20)25-24(28(35)37-7-2)16(3)31-29-32(25)27(34)23(40-29)15-18-13-21(30)26(39-17(4)33)22(14-18)36-5/h6,8-11,13-15,25H,1,7,12H2,2-5H3/b23-15-
Standard InChI Key IULIVIYGSDALMH-HAHDFKILSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)/C(=C/C4=CC(=C(C(=C4)Br)OC(=O)C)OC)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC(=C(C(=C4)Br)OC(=O)C)OC)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CC(=C(C(=C4)Br)OC(=O)C)OC)S2)C

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